Cas no 143721-77-1 (4H-Cyclopenta[b]furan-4,6(5H)-dione)

• Product name: 4H-Cyclopenta[b]furan-4,6(5H)-dione
• CAS No: 143721-77-1
• MF: C₇H₄O₃
• MW: 136.104862213135
• CID: 1106158

4H-Cyclopenta[b]furan-4,6(5H)-dione Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]furan-4,6(5H)-dione

• Inchi： 1S/C7H4O3/c8-5-3-6(9)7-4(5)1-2-10-7/h1-2H,3H2
• InChI Key： DIZRGJXWAIYRLJ-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=O)CC(=O)C1=2

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 279.4±29.0 °C(Predicted)
• pka: 7.57±0.20(Predicted)